2-(4-((4-Fluorobenzyl)oxy)phenyl)acetic acid

• IUPAC Name: 2-[4-[(4-fluorophenyl)methoxy]phenyl]acetic acid
• InChI: InChI=1S/C15H13FO3/c16-13-5-1-12(2-6-13)10-19-14-7-3-11(4-8-14)9-15(17)18/h1-8H,9-10H2,(H,17,18)
• InChI Key: FLXSYWHTSCMPAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)OCC2=CC=C(C=C2)F
• Molecular Formula: C15H13FO3
• Molecular Weight: 260.26 g/mol
• CAS No.: 115882-26-3

Description

“2-(4-((4-Fluorobenzyl)oxy)phenyl)acetic acid” is a chemical compound with the CAS Number: 115882-26-3. It has a molecular weight of 260.26. The compound is in the form of a powder.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C15H13FO3/c16-13-5-1-12(2-6-13)10-19-14-7-3-11(4-8-14)9-15(17)18/h1-8H,9-10H2,(H,17,18).

The storage temperature and other specific physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Chemical Synthesis and Protective Group Application

• The derivative 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, used for protecting hydroxyl groups, was synthesized using a process that included protecting 4-fluorobenzyl alcohol. This group showed stability under acidic conditions and could be cleaved under mild basic conditions (Spjut, Qian, & Elofsson, 2010).

Kinetic and Thermodynamic Studies

• Studies on the kinetics of oxidation of related compounds, like 4-oxo-4-phenyl butanoic acid, by various agents in acetic acid-water medium, provided insights into reaction mechanisms and thermodynamics (Yogananth & Mansoor, 2015).

Synthesis and Biological Activity Analysis

• Synthesis of derivatives like 6-fluoroindan-1-acetic acid and 6-fluoro-3-oxo-indan-1-acetic acid from 3-fluorobenzaldehyde was explored. These compounds were structurally elucidated and evaluated for analgesic activity (Yasmin et al., 2009).

Anti-Inflammatory Activity Research

• A series of compounds including N-arylidene-2-(4-chloro-2-(2-fluoro or chlorophenoxy)phenyl)acetic acid hydrazides were synthesized and assessed for their anti-inflammatory activity. These analogs demonstrated varying degrees of effectiveness in reducing inflammation (Nakhostin et al., 2016).

Antimycobacterial Activities and Enzyme Inhibition

• Novel 2-[3-(4-bromo-2-fluorobenzyl)-4-oxo-3,4-dihydro-1-phthalazinyl]acetic acid hydrazones were synthesized and showed significant activity against mycobacterial species and inhibited the Mycobacterium tuberculosis isocitrate lyase enzyme (Sriram et al., 2009).